Cas no 2171947-11-6 (benzyl N-8-(ethylamino)-7-methylisoquinolin-5-ylcarbamate)

Benzyl N-8-(ethylamino)-7-methylisoquinolin-5-ylcarbamate is a specialized organic compound featuring a carbamate-linked benzyl group attached to an ethylamino-substituted isoquinoline core. Its structural design offers potential utility in medicinal chemistry, particularly as an intermediate for the synthesis of bioactive molecules. The ethylamino and methyl substituents enhance solubility and modulate electronic properties, while the carbamate moiety provides a reactive handle for further derivatization. This compound may exhibit applications in drug discovery, particularly in targeting enzyme inhibition or receptor modulation due to its heterocyclic framework. Careful handling is advised due to its reactive functional groups. Storage under inert conditions is recommended to maintain stability.
benzyl N-8-(ethylamino)-7-methylisoquinolin-5-ylcarbamate structure
2171947-11-6 structure
Product Name:benzyl N-8-(ethylamino)-7-methylisoquinolin-5-ylcarbamate
CAS No:2171947-11-6
MF:C20H21N3O2
MW:335.399644613266
CID:6478611
PubChem ID:165571890
Update Time:2025-10-15

benzyl N-8-(ethylamino)-7-methylisoquinolin-5-ylcarbamate Chemical and Physical Properties

Names and Identifiers

    • benzyl N-8-(ethylamino)-7-methylisoquinolin-5-ylcarbamate
    • benzyl N-[8-(ethylamino)-7-methylisoquinolin-5-yl]carbamate
    • 2171947-11-6
    • EN300-1609861
    • Inchi: 1S/C20H21N3O2/c1-3-22-19-14(2)11-18(16-9-10-21-12-17(16)19)23-20(24)25-13-15-7-5-4-6-8-15/h4-12,22H,3,13H2,1-2H3,(H,23,24)
    • InChI Key: PNLCUBXNNPYZFC-UHFFFAOYSA-N
    • SMILES: O(CC1C=CC=CC=1)C(NC1C=C(C)C(=C2C=NC=CC2=1)NCC)=O

Computed Properties

  • Exact Mass: 335.16337692g/mol
  • Monoisotopic Mass: 335.16337692g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 6
  • Complexity: 425
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 63.2Ų

benzyl N-8-(ethylamino)-7-methylisoquinolin-5-ylcarbamate Pricemore >>

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Additional information on benzyl N-8-(ethylamino)-7-methylisoquinolin-5-ylcarbamate

Recent Advances in the Study of Benzyl N-8-(ethylamino)-7-methylisoquinolin-5-ylcarbamate (CAS: 2171947-11-6)

Benzyl N-8-(ethylamino)-7-methylisoquinolin-5-ylcarbamate (CAS: 2171947-11-6) has recently emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique isoquinoline scaffold, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and enzyme inhibition. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its pharmacological properties.

The synthesis of benzyl N-8-(ethylamino)-7-methylisoquinolin-5-ylcarbamate involves a multi-step process that includes the functionalization of the isoquinoline core. Researchers have reported improved yields and purity through the use of novel catalysts and reaction conditions. The compound's structural features, such as the ethylamino and carbamate groups, are critical for its bioactivity, as demonstrated in recent structure-activity relationship (SAR) studies. These studies highlight the importance of these functional groups in binding to target proteins and enhancing selectivity.

In vitro and in vivo studies have revealed that benzyl N-8-(ethylamino)-7-methylisoquinolin-5-ylcarbamate exhibits potent inhibitory effects against specific kinases and proteases, making it a candidate for the treatment of cancers and inflammatory diseases. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in reducing tumor growth in xenograft models, with minimal off-target effects. The compound's ability to penetrate cell membranes and its favorable pharmacokinetic profile further support its therapeutic potential.

Despite these advancements, challenges remain in the clinical translation of benzyl N-8-(ethylamino)-7-methylisoquinolin-5-ylcarbamate. Issues such as metabolic stability, potential toxicity, and scalable synthesis need to be addressed. Ongoing research is exploring prodrug strategies and formulation technologies to overcome these hurdles. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound into a viable therapeutic agent.

In conclusion, benzyl N-8-(ethylamino)-7-methylisoquinolin-5-ylcarbamate represents a promising scaffold for drug discovery. Its unique chemical properties and biological activities warrant further investigation to fully unlock its therapeutic potential. Future research should focus on optimizing its pharmacological profile and advancing it through preclinical and clinical trials.

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